Cas no 866346-83-0 (3-(3-Chloro-4-fluorobenzenesulfonyl)-8-methoxy-2H-chromen-2-one)

• Product Name: 3-(3-Chloro-4-fluorobenzenesulfonyl)-8-methoxy-2H-chromen-2-one
• CAS No: 866346-83-0
• MF: C₁₆H₁₀ClFO₅S
• MW: 368.764006137848
• CID: 5698313
• PubChem ID: 2135787
• Update Time: 2025-06-24

3-(3-Chloro-4-fluorobenzenesulfonyl)-8-methoxy-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• BS-6696
• SR-01000097435-1
• 3-(3-chloro-4-fluorophenyl)sulfonyl-8-methoxychromen-2-one
• STL167865
• F1602-0678
• 3-[(3-chloro-4-fluorophenyl)sulfonyl]-8-methoxy-2H-chromen-2-one
• SCHEMBL21032752
• 866346-83-0
• CCG-29689
• 3-(3-chloro-4-fluorobenzenesulfonyl)-8-methoxy-2H-chromen-2-one
• 3-((3-chloro-4-fluorophenyl)sulfonyl)-8-methoxy-2H-chromen-2-one
• SR-01000097435
• AKOS001811868
• 3-(3-Chloro-4-fluorobenzenesulfonyl)-8-methoxy-2H-chromen-2-one

• Inchi： 1S/C16H10ClFO5S/c1-22-13-4-2-3-9-7-14(16(19)23-15(9)13)24(20,21)10-5-6-12(18)11(17)8-10/h2-8H,1H3
• InChI Key： FVACSUUWMHXQKT-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(C=CC=C2OC)C=C1S(C1=CC=C(F)C(Cl)=C1)(=O)=O

Computed Properties

• Exact Mass: 367.9921504g/mol
• Monoisotopic Mass: 367.9921504g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 629
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 78Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 3-(3-Chloro-4-fluorobenzenesulfonyl)-8-methoxy-2H-chromen-2-one

Introduction to 3-(3-Chloro-4-fluorobenzenesulfonyl)-8-methoxy-2H-chromen-2-one (CAS No. 866346-83-0)

3-(3-Chloro-4-fluorobenzenesulfonyl)-8-methoxy-2H-chromen-2-one is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular framework and potential biological activities. This compound, identified by its Chemical Abstracts Service (CAS) number 866346-83-0, belongs to the chromene class of heterocyclic compounds, which are widely studied for their pharmacological properties. The presence of both sulfonyl and methoxy substituents in its structure suggests a high degree of functionalization, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of 3-(3-Chloro-4-fluorobenzenesulfonyl)-8-methoxy-2H-chromen-2-one consists of a chromenone core, which is a fused ring system comprising a benzene ring and a pyranone ring. The 3-chloro-4-fluorobenzenesulfonyl moiety attached to the chromenone ring introduces both electron-withdrawing and halogen substituents, which can influence the electronic properties and reactivity of the molecule. The 8-methoxy group further modulates the chemical behavior of the compound by providing a methoxy radical, which is known to enhance solubility and metabolic stability in biological systems.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential interactions of 3-(3-Chloro-4-fluorobenzenesulfonyl)-8-methoxy-2H-chromen-2-one with biological targets. Studies suggest that this compound may exhibit inhibitory activity against various enzymes and receptors involved in inflammatory pathways, making it a potential lead for the development of novel anti-inflammatory agents. The sulfonyl group, in particular, has been shown to interact with hydroxyl and amine groups in proteins, leading to potent binding affinities.

In addition to its pharmacological potential, 3-(3-Chloro-4-fluorobenzenesulfonyl)-8-methoxy-2H-chromen-2-one has been explored for its photophysical properties. The chromene core is known to exhibit strong fluorescence, which can be modulated by substituents such as the fluoro group present in this compound. This feature makes it an attractive candidate for use in bioimaging applications, where fluorescence-based probes are utilized for visualizing biological processes in real-time. The combination of its structural features and functional properties positions this compound as a versatile tool in both medicinal chemistry and materials science.

Current research is focused on synthesizing derivatives of 3-(3-Chloro-4-fluorobenzenesulfonyl)-8-methoxy-2H-chromen-2-one to optimize its biological activity and pharmacokinetic profile. By modifying the substituents on the chromenone ring, scientists aim to enhance its selectivity and reduce potential side effects. For instance, replacing the chloro group with other halogens or alkyl groups could alter the electronic distribution and binding affinity of the molecule, leading to improved efficacy.

The synthesis of 3-(3-Chloro-4-fluorobenzenesulfonyl)-8-methoxy-2H-chromen-2-one involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex fused ring system efficiently. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy ensures the purity and structural integrity of the final product.

The pharmacological evaluation of 3-(3-Chloro-4-fluorobenzenesulfonyl)-8-methoxy-2H-chromen-2-one has revealed promising results in preclinical studies. In vitro assays have demonstrated its ability to inhibit enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation pathways. Furthermore, animal models have shown that this compound exhibits anti-inflammatory effects comparable to existing therapeutics but with a potentially improved safety profile due to its optimized structure.

The development of novel pharmaceutical agents often involves rigorous testing to assess their safety and efficacy before they can be approved for clinical use. 3-(3-Chloro-4-fluorobenzenesulfonyl)-8-methoxy-2H-chromen-2-one is currently undergoing further investigation in clinical trials to evaluate its therapeutic potential in human patients. These trials aim to provide evidence supporting its use as a treatment for various inflammatory disorders, including rheumatoid arthritis and inflammatory bowel disease.

The impact of this compound extends beyond its potential therapeutic applications. Its unique structural features make it a valuable scaffold for designing new molecules with enhanced properties. Researchers are exploring ways to incorporate additional functional groups or modify existing ones to create derivatives with improved bioavailability, tissue distribution, and metabolic stability. Such efforts are crucial for developing next-generation drugs that meet the evolving needs of patients worldwide.

In conclusion, 3-(3-Chloro-4-fluorobenzenesulfonyl)-8-methoxy-2H-chromen-2-one (CAS No. 866346-83-0) is a multifaceted compound with significant potential in pharmaceutical research. Its complex structure, combined with its demonstrated biological activities, makes it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this molecule, it is likely to play an important role in addressing some of today's most pressing medical challenges.